Cas no 1807042-29-0 (4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile)

• Product Name: 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile
• CAS No: 1807042-29-0
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 4818972
• Update Time: 2025-10-05

4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile

• Inchi： 1S/C10H7ClN2O/c11-6-7-2-1-3-8-10(7)13-9(14-8)4-5-12/h1-3H,4,6H2
• InChI Key： UXEGOLLIFWBZKH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC2=C1N=C(CC#N)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8

Additional information on 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile

4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile: A Comprehensive Overview

The compound 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile, identified by the CAS number 1807042-29-0, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of heterocyclic compounds, specifically the benzo[d]oxazole family, which has garnered significant attention in recent years due to its versatile properties and potential for functionalization.

The molecular structure of 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile consists of a benzo[d]oxazole ring system, which is a fused bicyclic structure comprising a benzene ring and an oxazole ring. The oxazole ring contains one oxygen atom and one nitrogen atom, contributing to its aromaticity and reactivity. The substituents on this core structure are a chloromethyl group (-CH₂Cl) at the 4-position and an acetonitrile group (-C≡N) at the 2-position. These substituents play a crucial role in determining the compound's chemical properties, reactivity, and potential applications.

Recent studies have highlighted the importance of benzo[d]oxazole derivatives in medicinal chemistry, particularly as scaffolds for drug discovery. The presence of the acetonitrile group in 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile introduces electron-withdrawing effects, which can enhance the compound's ability to act as a ligand in metalloenzyme inhibition or as a component in bioisosteric replacements. Additionally, the chloromethyl group provides sites for further functionalization, enabling the synthesis of more complex molecules with tailored properties.

In terms of synthesis, 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile can be prepared through various routes, including nucleophilic substitution, condensation reactions, or oxidative coupling. One common approach involves the reaction of an appropriate chloromethylated intermediate with an oxazole precursor under controlled conditions. The choice of synthetic pathway depends on the availability of starting materials and the desired level of purity in the final product.

The application of 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile extends beyond medicinal chemistry. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has explored its potential as an emitting layer material due to its high quantum yield and stability under thermal and photochemical conditions.

In addition to its electronic applications, 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile has shown promise in catalysis. The nitrogen atom within the oxazole ring can act as a Lewis base, facilitating coordination with metal ions and enhancing catalytic activity in reactions such as alkene epoxidation or C-H activation. This property underscores its versatility as both a building block and a functional material.

The environmental impact and safety profile of CAS No. 1807042-29-0 are critical considerations for its industrial application. Studies have indicated that while it exhibits moderate toxicity towards certain aquatic organisms, its degradation pathways under aerobic conditions suggest that it can be safely managed through proper waste disposal practices. Regulatory frameworks governing chemical use continue to evolve, emphasizing the need for comprehensive risk assessments before large-scale deployment.

In conclusion, 4-(Chloromethyl)benzo[d]oxazole-2-acetonitrile, with its distinctive structure and functional groups, represents a valuable compound with diverse applications across multiple disciplines. Its role as a versatile building block in organic synthesis, coupled with emerging findings from recent research studies, positions it as a key player in advancing both academic and industrial objectives.